Cas no 69164-79-0 (Butanoic acid,2-amino-4-[[(2-chloroethyl)amino]sulfonyl]-)

• Product Name: Butanoic acid,2-amino-4-[[(2-chloroethyl)amino]sulfonyl]-
• CAS No: 69164-79-0
• MF: C₆H₁₃ClN₂O₄S
• MW: 244.696419477463
• CID: 519735
• PubChem ID: 320589
• Update Time: 2025-04-19

Butanoic acid,2-amino-4-[[(2-chloroethyl)amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(2-chloroethylsulfamoyl)butanoic acid
• Butanoic acid,2-amino-4-[[(2-chloroethyl)amino]sulfonyl]-
• 69164-79-0
• SCHEMBL6672420
• 2-Amino-4-[(2-chloroethyl)sulfamoyl]butanoic acid
• NSC-268701
• NSC268701
• DTXSID40313308

• Inchi： 1S/C6H13ClN2O4S/c7-2-3-9-14(12,13)4-1-5(8)6(10)11/h5,9H,1-4,8H2,(H,10,11)
• InChI Key： COYFILQSPDEMCK-UHFFFAOYSA-N
• SMILES： ClCCNS(CCC(C(=O)O)N)(=O)=O

Computed Properties

• Exact Mass: 244.02859
• Monoisotopic Mass: 244.0284558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 109.49